p-Tolyl isothiocyanate p-Tolyl isothiocyanate p-Tolyl isothiocyanate reacts with 6-hydroxy-2,4,5-triaminopyrimidine or with 4,5,6-triaminopyrimidine in DMF and triethylamine to yield 2,4-diamino-5-(p-tolylthioureido)aminopyrimidin-6-one and 4,6-diamino-5-(tolylthioureido)aminopyrimidine, respectively.

Brand Name: Vulcanchem
CAS No.: 622-59-3
VCID: VC21189006
InChI: InChI=1S/C8H7NS/c1-7-2-4-8(5-3-7)9-6-10/h2-5H,1H3
SMILES: CC1=CC=C(C=C1)N=C=S
Molecular Formula: C8H7NS
Molecular Weight: 149.21 g/mol

p-Tolyl isothiocyanate

CAS No.: 622-59-3

Cat. No.: VC21189006

Molecular Formula: C8H7NS

Molecular Weight: 149.21 g/mol

* For research use only. Not for human or veterinary use.

p-Tolyl isothiocyanate - 622-59-3

Specification

Description p-Tolyl isothiocyanate reacts with 6-hydroxy-2,4,5-triaminopyrimidine or with 4,5,6-triaminopyrimidine in DMF and triethylamine to yield 2,4-diamino-5-(p-tolylthioureido)aminopyrimidin-6-one and 4,6-diamino-5-(tolylthioureido)aminopyrimidine, respectively.

CAS No. 622-59-3
Molecular Formula C8H7NS
Molecular Weight 149.21 g/mol
IUPAC Name 1-isothiocyanato-4-methylbenzene
Standard InChI InChI=1S/C8H7NS/c1-7-2-4-8(5-3-7)9-6-10/h2-5H,1H3
Standard InChI Key ABQKHKWXTUVKGF-UHFFFAOYSA-N
SMILES CC1=CC=C(C=C1)N=C=S
Canonical SMILES CC1=CC=C(C=C1)N=C=S
Boiling Point 237.0 °C
Melting Point 25.5 °C

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